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Compound of Interest

Compound Name: 4-Ethylmorpholine

Cat. No.: B086933 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for 4-
Ethylmorpholine (CAS No. 100-74-3), a versatile solvent and intermediate used in organic

synthesis, polymer formulation, and as a catalyst.[1][2] Adherence to these guidelines is critical

to ensure the safety of laboratory and manufacturing personnel.

Chemical and Physical Properties
Understanding the fundamental properties of 4-Ethylmorpholine is foundational to its safe

handling. It is a colorless to light yellow, flammable liquid with an ammonia-like odor.[2][3]
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Property Value Reference(s)

Molecular Formula C₆H₁₃NO [4]

Molar Mass 115.17 - 115.2 g/mol [4][5]

Appearance Colorless to light yellow liquid [2][6]

Odor Ammonia-like, Odorless [3][7]

Boiling Point 138 - 139 °C [7][8]

Melting Point -63 °C [7][8]

Flash Point 27 - 32 °C (closed cup) [7][8][9]

Density 0.91 - 0.916 g/mL at 20 °C [1][8]

Vapor Pressure 8.1 hPa at 20 °C [7]

Vapor Density 3.97 (Air = 1) [7]

Solubility
Soluble in water, alcohol, and

ether
[1][2]

Autoignition Temperature 160 °C [10]

Explosion Limits Lower: 1.9% (V) [1][7]

Toxicological Data
4-Ethylmorpholine is harmful if swallowed, inhaled, or in contact with skin.[10][11] It is

classified as corrosive and can cause severe skin burns and eye damage.[4][11]

Metric Species Route Value Reference(s)

LD50 (Lethal

Dose, 50%)
Rat Oral

1640 - 1780

mg/kg
[1][11]

LD50 (Lethal

Dose, 50%)
Rabbit Dermal 900 mg/kg [1][11]

LC50 (Lethal

Conc., 50%)
Mouse Inhalation

18,000 mg/m³ (2

h)
[11]
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Experimental Protocols
While specific experimental protocols for the above toxicological data are not detailed in

standard safety data sheets, they are typically conducted under internationally recognized

guidelines, such as those from the Organisation for Economic Co-operation and Development

(OECD).

OECD Test Guideline 401 (Acute Oral Toxicity): This guideline involves the administration of

the substance in graduated doses to a group of experimental animals (commonly rats).

Observations of effects and mortality are made over a set period. The LD50 is the

statistically determined single dose that is expected to cause death in 50% of the animals.

OECD Test Guideline 402 (Acute Dermal Toxicity): This test involves applying the substance

to the shaved skin of an animal (commonly rabbits) for 24 hours. The LD50 is determined

based on mortality observed over a period of 14 days.

OECD Test Guideline 403 (Acute Inhalation Toxicity): This protocol exposes animals (such

as mice or rats) to the substance's vapor or aerosol at a defined concentration for a specified

duration (e.g., 2 hours). The LC50 is the concentration that causes mortality in 50% of the

test animals.

Hazard Identification and Classification
4-Ethylmorpholine is classified as a hazardous substance. The following table summarizes its

GHS (Globally Harmonized System) classification.
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Hazard Class Category Hazard Statement Pictogram

Flammable Liquid 3
H226: Flammable

liquid and vapour
🔥

Acute Toxicity (Oral) 4
H302: Harmful if

swallowed
❗

Acute Toxicity

(Dermal)
3

H311: Toxic in contact

with skin
💀

Skin

Corrosion/Irritation
1B

H314: Causes severe

skin burns and eye

damage

corrosive

Serious Eye

Damage/Eye Irritation
1

H314: Causes severe

skin burns and eye

damage

corrosive

Acute Toxicity

(Inhalation)
4

H332: Harmful if

inhaled
❗

Specific target organ

toxicity (single

exposure)

3
H335: May cause

respiratory irritation
❗

The logical flow from the chemical's properties to its classification and required precautions is

illustrated below.
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Physicochemical Properties
- Flash Point: 27°C

- Corrosive (pH 11.8)
- Volatile (Vapor Pressure 8.1 hPa)

GHS Classification
- Flammable Liquid (Cat 3)
- Skin Corrosion (Cat 1B)
- Acute Toxicity (Cat 3/4)

determines

Toxicological Data
- LD50 Dermal: 900 mg/kg
- LD50 Oral: 1780 mg/kg

- Irritating to respiratory tract

determines

Handling Precautions
- Grounding/Bonding

- Use non-sparking tools
- Avoid ignition sources

requires

Personal Protective Equipment
- Chemical goggles / Face shield

- Solvent-resistant gloves
- Flame-retardant clothing

- Respirator (if needed)

requires

Storage Requirements
- Tightly closed container

- Cool, well-ventilated area
- Flammables area

- Away from oxidizers

requires

Click to download full resolution via product page

Caption: Logical relationship between properties, GHS classification, and safety measures.

Handling and Storage Precautions
Safe Handling

Avoid contact with skin, eyes, and clothing.[11] Do not breathe vapors or mist.[7][11]

Work in a well-ventilated area or under a chemical fume hood.[7][10]

Keep away from open flames, hot surfaces, and sources of ignition.[7] Smoking is prohibited

in handling areas.[12]

Use only non-sparking tools and explosion-proof equipment.[4][10]

Take precautionary measures against static discharge by grounding and bonding containers

and receiving equipment.[4][10]

Handle and open containers with care.[4]
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Do not eat, drink, or smoke when using this product.[9][10][12] Wash hands thoroughly after

handling.[10][11]

Storage
Store in a cool, dry, and well-ventilated place.[7][10][11]

Keep containers tightly closed and sealed until ready for use.[7][11] Containers that have

been opened must be carefully resealed and kept upright to prevent leakage.[11]

Store locked up.[7][10]

Keep away from strong oxidizing agents and strong acids.[12]

The substance is light and air-sensitive.[10][11]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 4-Ethylmorpholine.[12]

Eye/Face Protection: Wear tightly fitting safety goggles with side protection. A face shield

(minimum 8 inches) is also recommended.[4][11] Eye protection must be tested and

approved under government standards such as NIOSH (US) or EN 166 (EU).[10][11]

Skin Protection: Handle with suitable chemical-resistant gloves (e.g., tested according to EN

374).[4] Always inspect gloves prior to use.[11] Wear a complete suit protecting against

chemicals, including flame-retardant and antistatic protective clothing.[11]

Respiratory Protection: If engineering controls do not maintain airborne concentrations below

exposure limits, a NIOSH/MSHA or EN 149 approved respirator should be used.[3][10] For

higher concentrations, a full-face supplied-air respirator may be necessary.[11]

Workplace Facilities: Safety showers and eyewash stations should be immediately available

in the work area.[12]

Emergency Procedures
Immediate action is required in the event of exposure or spillage.
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First Aid Measures
The following workflow outlines the immediate steps to be taken upon accidental exposure.

Exposure Event

Inhalation:
Cough, Sore Throat

Skin Contact:
Redness, Burns

Eye Contact:
Pain, Blurred Vision, Burns

Ingestion:
Corrosive Effects

1. Move to fresh air.
2. Keep at rest.

1. Immediately remove all
contaminated clothing.

2. Wash skin with plenty of water.

1. Rinse cautiously with water
for 15-30 minutes.

2. Remove contact lenses if possible.
3. Protect uninjured eye.

1. Rinse mouth.
2. Drink plenty of water.

3. DO NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Emergency first aid procedures for 4-Ethylmorpholine exposure.

Inhalation: Move the person to fresh air.[4] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration, but do not use mouth-to-mouth.[7][10] Seek immediate

medical attention.[7]

Skin Contact: Immediately take off all contaminated clothing.[4] Wash the affected area with

plenty of water for at least 15 minutes.[10] Immediate medical treatment is required as

untreated corrosive injuries are difficult to heal.[4]

Eye Contact: Immediately flush eyes with plenty of flowing water for 10 to 15 minutes,

holding eyelids open.[4] Remove contact lenses if present and easy to do.[10] Consult an
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ophthalmologist immediately.[4]

Ingestion: Rinse mouth immediately and drink plenty of water.[4] Do NOT induce vomiting.[7]

[10] Call a physician or poison control center immediately, as there is a danger of gastric

perforation.[4][7]

Fire-Fighting Measures
Hazards: 4-Ethylmorpholine is a flammable liquid.[12] Vapors are heavier than air and may

travel to an ignition source and flash back.[4][12] Containers may explode when heated.[7]

[12] Hazardous combustion products include nitrogen oxides (NOx), carbon monoxide (CO),

and carbon dioxide (CO₂).[4][10]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,

or carbon dioxide (CO₂).[4][7]

Unsuitable Extinguishing Media: Do not use a direct water jet.[4]

Firefighter Protection: Firefighters should wear full chemical protective clothing and a self-

contained breathing apparatus (SCBA).[4][7]

Accidental Release Measures
The following workflow details the appropriate response to a spill.
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Spill Detected

1. Evacuate Personnel &
Secure Area

2. Eliminate All
Ignition Sources

(flames, sparks, hot surfaces)

3. Ensure Adequate Ventilation

4. Don PPE
(respirator, gloves, goggles,

protective clothing)

5. Contain Spill
(cover drains, use dikes)

6. Absorb with Inert Material
(sand, diatomaceous earth,

activated charcoal)

7. Collect & Place in
Appropriate Labeled Container

for Disposal

8. Ventilate and Wash
Spill Area Thoroughly

Dispose as
Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling an accidental spill of 4-Ethylmorpholine.
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Personal Precautions: Evacuate personnel from the area.[7][12] Remove all sources of

ignition.[7][12] Ensure adequate ventilation.[7] Wear appropriate PPE as described in

Section 5.[4]

Environmental Precautions: Prevent the substance from entering drains, surface water, or

ground water.[4]

Containment and Cleaning: Cover drains.[4] Absorb the spill with a liquid-binding, inert

material such as sand, diatomaceous earth, or activated charcoal adsorbent.[4][12] Collect

the material into suitable, labeled containers for disposal.[4][12] Ventilate the affected area

after cleanup is complete.[4][12]

Disposal Considerations
Disposal of 4-Ethylmorpholine and its containers must be handled as hazardous waste.[12]

All disposal practices must comply with federal, state, and local regulations. Contact a licensed

professional waste disposal service to dispose of this material.[10] Contaminated packaging

should be disposed of in the same manner as the product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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